2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide

• IUPAC Name: 2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide
• InChI: InChI=1S/C16H18Cl2N2O2/c1-20(2)14(15-7-4-8-22-15)10-19-16(21)9-11-12(17)5-3-6-13(11)18/h3-8,14H,9-10H2,1-2H3,(H,19,21)
• InChI Key: OVAYHOQQJHMOLY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)CC1=C(C=CC=C1Cl)Cl)C2=CC=CO2
• Molecular Formula: C16H18Cl2N2O2
• Molecular Weight: 341.2 g/mol

Description

2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide is a synthetic organic compound characterized by the presence of a dichlorophenyl group, a dimethylamino group, and a furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,6-dichlorophenyl)-N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]acetamide typically involves the following steps:

Formation of the Intermediate: The initial step involves the reaction of 2,6-dichlorobenzoyl chloride with 2-(dimethylamino)ethylamine to form an intermediate amide.

Cyclization: The intermediate is then subjected to cyclization with furan-2-carbaldehyde under acidic conditions to form the final product.

Industrial Production Methods

In an industrial setting, the synthesis may be scaled up using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to maximize the efficiency and minimize the production of by-products.